N-(3,4-dimethylphenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C13H18N2O/c1-10-5-6-12(9-11(10)2)14-13(16)15-7-3-4-8-15/h5-6,9H,3-4,7-8H2,1-2H3,(H,14,16)
• InChI Key: UWQOYLMWHTVYBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCCC2)C
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol

Description

N-(3,4-dimethylphenyl)-1-pyrrolidinecarboxamide, also known as DMPP, is a chemical compound that has gained attention in the scientific community due to its potential use as a tool for studying the function of nicotinic acetylcholine receptors (nAChRs). DMPP is a synthetic agonist that selectively activates nAChRs, which are important neurotransmitter receptors involved in a wide range of physiological processes.

Mechanism of Action

N-(3,4-dimethylphenyl)-1-pyrrolidinecarboxamide activates nAChRs by binding to the receptor and inducing a conformational change that allows ions to flow across the membrane. This activation of nAChRs leads to the release of neurotransmitters such as dopamine, which are involved in a variety of physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In the brain, this compound has been shown to increase the release of dopamine, which is involved in reward and motivation. This compound has also been shown to increase the release of acetylcholine, which is involved in learning and memory. In muscle cells, this compound has been shown to increase the release of calcium ions, which are involved in muscle contraction.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-dimethylphenyl)-1-pyrrolidinecarboxamide in lab experiments is that it selectively activates nAChRs, which allows researchers to study the specific function of these receptors. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound is that it is a synthetic compound and may not accurately mimic the effects of natural neurotransmitters.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-1-pyrrolidinecarboxamide. One area of interest is the development of more selective agonists that can activate specific subtypes of nAChRs. Additionally, researchers are interested in studying the effects of this compound on different tissues and in different disease states. Finally, there is interest in developing new methods for synthesizing this compound that are more efficient and environmentally friendly.

Synthesis Methods

N-(3,4-dimethylphenyl)-1-pyrrolidinecarboxamide can be synthesized using a variety of methods, including the reaction of 3,4-dimethylaniline with pyrrolidine-1-carboxylic acid, followed by acylation with an appropriate reagent. Alternatively, this compound can be synthesized using a one-pot method that involves the reaction of 3,4-dimethylaniline with pyrrolidine-1-carboxylic acid, followed by cyclization with an appropriate reagent.

Scientific Research Applications

N-(3,4-dimethylphenyl)-1-pyrrolidinecarboxamide has been used extensively in scientific research as a tool for studying the function of nAChRs. Specifically, this compound is used to selectively activate nAChRs, which allows researchers to study the role of these receptors in a variety of physiological processes. This compound has been used to study the function of nAChRs in the brain, as well as in other tissues such as muscle and immune cells.